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Compound of Interest

Compound Name:
2-Amino-2-methylpropane-1-

sulfonic acid

CAS No.: 86311-35-5

Cat. No.: B1278398

Get Quote

Application Note: High-Efficiency Capillary Electrophoresis Using AMPSO Buffer

Executive Summary
This technical guide details the application of AMPSO (N-(1,1-Dimethyl-2-hydroxyethyl)-3-

amino-2-hydroxypropanesulfonic acid) in Capillary Electrophoresis (CE). While phosphate and

borate are traditional choices, AMPSO offers distinct advantages for the separation of acidic

proteins, peptides, and fast-migrating anions due to its zwitterionic nature, low thermal

generation, and specific pKa of 9.0. This guide provides validated protocols for Capillary Zone

Electrophoresis (CZE) and Isotachophoresis (ITP), designed for drug development and

proteomic workflows.

Part 1: Scientific Foundation
Physicochemical Profile
AMPSO is a "Good's Buffer" structurally designed to minimize biological interaction while

maintaining stable pH.
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pKa (25°C): ~9.0 (Effective buffering range: 8.3 – 9.7)

Charge State: Zwitterionic. At pH 9.0, it possesses both negative (sulfonate) and positive

(amine) moieties, but net charge depends on pH relative to pKa.

UV Cutoff: < 230 nm (Ideal for peptide detection at 214 nm).

Mechanism in Electrophoresis
In CE, the choice of Background Electrolyte (BGE) dictates separation efficiency (N) and

resolution (Rs). AMPSO excels in two specific mechanisms:

Mobility Matching (CZE): To minimize peak dispersion (tailing/fronting), the mobility of the

BGE co-ion should match the analyte. AMPSO’s bulky organic structure yields a lower

electrophoretic mobility compared to small inorganic ions (like phosphate), making it an

excellent match for large proteins and peptides, resulting in sharper peaks.

Conductivity Suppression: As a zwitterion, AMPSO contributes less conductivity than

equivalent molarities of small salt buffers. This reduces Joule heating, allowing the use of

higher voltages for faster separations without thermal band broadening.

Part 2: Experimental Protocols
Application A: CZE Separation of Acidic Proteins
Target: Separation of serum albumin, insulin, or acidic monoclonal antibody charge variants.

Buffer Recipe (50 mM AMPSO, pH 9.0)

Component Concentration
Mass/Vol (for 100
mL)

Function

AMPSO Free Acid 50 mM 1.136 g
Primary
Buffer/BGE

NaOH (1.0 M) ~adjust Titrate to pH 9.0 pH Adjustment

| Milli-Q Water | N/A | To 100 mL | Solvent |
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Protocol Steps:

Dissolution: Dissolve 1.136 g AMPSO in 80 mL Milli-Q water.

Titration: Slowly add 1.0 M NaOH while monitoring with a calibrated pH meter until pH

reaches exactly 9.00.

Filtration: Filter through a 0.22 µm PES membrane to remove particulates (critical to prevent

capillary clogging).

Degassing: Sonicate for 10 minutes to remove dissolved gases.

Running Conditions:

Capillary: Fused Silica, 50 µm I.D.[1] x 30 cm (effective length).

Pre-Conditioning:

Flush 0.1 M NaOH (5 min)

Flush Milli-Q Water (2 min)

Flush AMPSO BGE (5 min)

Injection: Hydrodynamic (0.5 psi for 5 sec).

Separation Voltage: +20 kV (Normal Polarity: Anode at Inlet).

Detection: UV Absorbance at 214 nm.[2]

Temperature: 25°C.

Why This Works: At pH 9.0, acidic proteins are negatively charged and migrate toward the

anode. However, the Electroosmotic Flow (EOF) is strong toward the cathode. The net vector

moves proteins toward the detector (cathode) but separates them based on their charge-to-

mass ratio. AMPSO minimizes current generation, preserving protein integrity.

Application B: Isotachophoresis (ITP) – Anion Stacking
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Target: Pre-concentration of trace anions (e.g., chloride, formate) or anionic drugs.

Mechanism: AMPSO serves as the Trailing Electrolyte (TE). Its effective mobility at pH 9.0 is

lower than that of the target analytes (Leading Ions), creating a self-sharpening zone that

"stacks" the analytes.

System Setup:

Leading Electrolyte (LE): 10 mM HCl + 20 mM Tris (pH ~8.0). Chloride is the Leading Ion

(High Mobility).

Trailing Electrolyte (TE): 10 mM AMPSO adjusted to pH 9.0 with Tris. AMPSO is the Trailing

Ion (Low Mobility).

Protocol Steps:

Fill the destination vial and capillary with LE.

Inject the sample (dissolved in diluted LE or water).

Inject a plug of TE (or place TE vial at the inlet).

Apply voltage.[3][4] Fast Cl- ions race ahead; AMPSO ions lag behind. Analytes with

intermediate mobility stack into sharp bands between them.

Part 3: Visualization & Logic
Workflow 1: CZE Method Development
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Start: Protein Mixture

Buffer Prep:
50 mM AMPSO, pH 9.0

Filter 0.22 µm

Capillary Conditioning:
NaOH -> Water -> BGE

Injection:
Hydrodynamic
(0.5 psi / 5s)

Separation:
+20 kV, 25°C

Monitor Current (< 50 µA)

Detection:
UV 214 nm

(Peptide Bond)

Optimize Voltage
if Resolution Low

Click to download full resolution via product page

Figure 1: Step-by-step workflow for Capillary Zone Electrophoresis using AMPSO BGE.

Workflow 2: ITP Stacking Mechanism
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Figure 2: Isotachophoretic stacking order. AMPSO acts as the "piston" (Trailing Ion) pushing

the analytes against the fast-moving Chloride (Leading Ion).

Part 4: Troubleshooting & Optimization
Issue Probable Cause Corrective Action

High Current (>100 µA) Buffer concentration too high.
Dilute AMPSO to 25 mM or

reduce voltage.

Noisy Baseline
Particulates or bubble

formation.

Re-filter buffer (0.22 µm) and

degas thoroughly.

Peak Tailing Protein adsorption to wall.[3]

Increase BGE ionic strength or

add 0.1% HPMC (dynamic

coating).

Migration Time Shift
Inconsistent EOF or pH

change.

Replenish buffer vials every 5

runs; Check pH stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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